![molecular formula C17H18O3 B6404631 2-Hydroxy-4-(4-t-butylphenyl)benzoic acid, 95% CAS No. 1261988-63-9](/img/structure/B6404631.png)
2-Hydroxy-4-(4-t-butylphenyl)benzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Hydroxy-4-(4-t-butylphenyl)benzoic acid (hereafter referred to as 2H4TBPA) is an organic compound with a molecular formula of C13H16O3. It is a white crystalline solid with a melting point of 147-148°C and a boiling point of 288-289°C. 2H4TBPA is an important intermediate in the synthesis of pharmaceuticals and other organic compounds. Additionally, it is used in research laboratories to study its biochemical and physiological effects.
Scientific Research Applications
2H4TBPA has been used in a variety of scientific research applications, including the study of enzyme inhibition and the synthesis of pharmaceuticals. It has been used to study the inhibition of enzymes involved in the metabolism of drugs, as well as to study the synthesis of various organic compounds. Additionally, it has been used to study the biochemical and physiological effects of various drugs, as well as to study the mechanisms of drug action.
Mechanism of Action
2H4TBPA has been found to inhibit the enzyme cytochrome P450 2C19 (CYP2C19). This enzyme is involved in the metabolism of drugs, and 2H4TBPA has been found to inhibit its activity. This can lead to an increase in the levels of certain drugs in the body, as well as an increase in their side effects. Additionally, 2H4TBPA has been found to inhibit the enzyme cytochrome P450 3A4 (CYP3A4). This enzyme is involved in the metabolism of drugs, and 2H4TBPA has been found to inhibit its activity. This can lead to an increase in the levels of certain drugs in the body, as well as an increase in their side effects.
Biochemical and Physiological Effects
2H4TBPA has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of the enzyme cytochrome P450 2C19 (CYP2C19), which can lead to an increase in the levels of certain drugs in the body, as well as an increase in their side effects. Additionally, it has been found to inhibit the activity of the enzyme cytochrome P450 3A4 (CYP3A4), which can lead to an increase in the levels of certain drugs in the body, as well as an increase in their side effects. Furthermore, 2H4TBPA has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
2H4TBPA has several advantages and limitations when used in laboratory experiments. One advantage of using 2H4TBPA is that it is relatively easy to synthesize and can be used in a variety of research applications. Additionally, it is relatively stable and has a wide range of biochemical and physiological effects. However, one limitation of using 2H4TBPA is that it can be toxic in large doses and can cause adverse effects in humans.
Future Directions
In the future, 2H4TBPA could be used to study the mechanisms of drug action and to develop new drugs. Additionally, it could be used to study the biochemical and physiological effects of various drugs, as well as to study the synthesis of various organic compounds. Furthermore, 2H4TBPA could be used to study the inhibition of enzymes involved in the metabolism of drugs. Finally, it could be used to develop new anti-inflammatory, anti-oxidant, and anti-cancer drugs.
Synthesis Methods
2H4TBPA is synthesized through a reaction involving 4-t-butylphenol and phthalic anhydride. The reaction is typically carried out at a temperature of 150°C in the presence of an acid catalyst such as sulfuric acid. The reaction produces a white crystalline solid that is then purified by recrystallization.
properties
IUPAC Name |
4-(4-tert-butylphenyl)-2-hydroxybenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18O3/c1-17(2,3)13-7-4-11(5-8-13)12-6-9-14(16(19)20)15(18)10-12/h4-10,18H,1-3H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVPMBPPZCGAHRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2=CC(=C(C=C2)C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80690589 |
Source
|
Record name | 4'-tert-Butyl-3-hydroxy[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80690589 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261988-63-9 |
Source
|
Record name | 4'-tert-Butyl-3-hydroxy[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80690589 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.